β-Nicotinic Acid Mononucleotide
β-Nicotinic Acid Mononucleotide
Brand Name:
Vulcanchem
CAS No.:
321-02-8
VCID:
VC0127414
InChI:
InChI=1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/t7-,8-,9-,10-/m1/s1
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)O)O)O)C(=O)[O-]
Molecular Formula:
C₁₁H₁₄NO₉P
Molecular Weight:
335.2 g/mol
β-Nicotinic Acid Mononucleotide
CAS No.: 321-02-8
Reference Standards
VCID: VC0127414
Molecular Formula: C₁₁H₁₄NO₉P
Molecular Weight: 335.2 g/mol
| CAS No. | 321-02-8 |
|---|---|
| Product Name | β-Nicotinic Acid Mononucleotide |
| Molecular Formula | C₁₁H₁₄NO₉P |
| Molecular Weight | 335.2 g/mol |
| IUPAC Name | 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxylate |
| Standard InChI | InChI=1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/t7-,8-,9-,10-/m1/s1 |
| Standard InChIKey | JOUIQRNQJGXQDC-ZYUZMQFOSA-N |
| Isomeric SMILES | C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O)C(=O)[O-] |
| SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)O)O)O)C(=O)[O-] |
| Canonical SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)O)O)O)C(=O)[O-] |
| Synonyms | 3-Carboxy-1-(5-O-phosphono-β-D-ribofuranosyl)pyridinium Inner Salt; 3-Carboxy-1-β-D-ribofuranosylpyridinium Hydroxide 5’-Phosphate Inner Salt; Nicotinate Mononucleotide; Nicotinate Ribonucleotide; Nicotinic Acid Ribonucleotide; Nicotinic Acid Riboti |
| PubChem Compound | 121991 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume